Cas no 927801-07-8 (5-Chloro-8-iodo-7-nitroisoquinoline)

• Product Name: 5-Chloro-8-iodo-7-nitroisoquinoline
• CAS No: 927801-07-8
• MF: C₉H₄ClIN₂O₂
• MW: 334.49773311615
• CID: 3155633
• PubChem ID: 17750617
• Update Time: 2025-04-21

5-Chloro-8-iodo-7-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-8-iodo-7-nitroisoquinoline
• 927801-07-8

• Inchi： 1S/C9H4ClIN2O2/c10-7-3-8(13(14)15)9(11)6-4-12-2-1-5(6)7/h1-4H
• InChI Key： BQCQTTJQUBBHAS-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C2C=CN=CC=21)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 333.90060Da
• Monoisotopic Mass: 333.90060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.7Ų